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Compound of Interest

Compound Name: Trioctyldodecy! citrate

Cat. No.: B135358

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This document provides essential, immediate
safety and logistical information for Trioctyldodecyl citrate, including operational and disposal
plans to ensure a safe laboratory environment.

Trioctyldodecyl citrate is generally considered to have a low hazard profile; however, it is
classified as a skin sensitizer.[1] Adherence to proper safety protocols is crucial to minimize the
risk of allergic reactions upon repeated exposure.

Physical and Chemical Properties

Understanding the physical and chemical properties of Trioctyldodecyl citrate is the first step
in safe handling. The following table summarizes key quantitative data.
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Property Value Source
Clear to hazy liquid at 20°C

Appearance (2]
and 101.3 kPa
Skin Sensitization, Category 1

GHS Classification (H317: May cause an allergic [1]
skin reaction)

Molecular Weight 1033.7 g/mol [1]

Boiling Point > 200°C at 101.3 kPa [2]

Melting/Freezing Point <20°C [2]

) > 200°C (Pensky Martens

Flash Point [2]
closed cup)

Density 890 kg/m 3 at 25°C [2]

Vapor Pressure

1 x 10-2° kPa at 20°C
(Calculated)

[2]

Operational Plan: Safe Handling Protocol

A systematic approach to handling Trioctyldodecyl citrate in a laboratory setting is essential

to prevent exposure and ensure safety.

1. Engineering Controls:

Work in a well-ventilated area.

2. Personal Protective Equipment (PPE):

contact.[2]

An emergency eyewash station and safety shower should be readily accessible.

Hand Protection: Wear disposable, chemical-resistant gloves (e.g., nitrile) to minimize skin

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[2]
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o Skin and Body Protection: A standard laboratory coat should be worn.

3. Handling Procedures:

e Avoid direct contact with skin, eyes, and clothing.

» After handling, wash hands thoroughly with soap and water.

» Do not eat, drink, or smoke in the laboratory.

o Keep containers tightly closed when not in use.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. Spill Response:

 In case of a small spill, contain the liquid with an inert absorbent material (e.g., sand, earth,
vermiculite).

» Collect the absorbed material and place it into a suitable, labeled container for disposal.

o For large spills, evacuate the area and follow emergency procedures.

Preparation Handling Post-Handling
Select PPE Prepare Work Area Transfer ChemicalH Perform Experiment Decontaminate Work Area Segregate Waste Dispose of Waste

Click to download full resolution via product page

Figure 1. A workflow diagram illustrating the safe handling and disposal process for
Trioctyldodecyl citrate.

Disposal Plan

Proper disposal of Trioctyldodecyl citrate and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.
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. Waste ldentification and Collection:

Trioctyldodecyl citrate waste and materials contaminated with it should be considered
chemical waste.

Collect all waste in a designated, leak-proof, and clearly labeled container. The label should
include "Trioctyldodecyl Citrate Waste" and the appropriate hazard symbol (e.g., an
exclamation mark for skin sensitization).

. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

Keep the container closed when not in use.

. Disposal Method:

Disposal of Trioctyldodecyl citrate must be carried out in accordance with all applicable
federal, state, and local environmental regulations.

Do not dispose of this chemical down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and proper disposal.

. Decontamination of Empty Containers:

Triple rinse empty containers with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

Once decontaminated, the container can be disposed of as regular laboratory glass or
plastic waste, depending on the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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